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Compound of Interest

Compound Name: Guignardone K

Cat. No.: B12414345 Get Quote

Guignardone K, a notable member of the meroterpenoid class of natural products, has

garnered attention within the scientific community for its antifungal properties. Isolated from the

endophytic fungus Guignardia sp., this compound represents a promising area of research for

the development of novel antifungal agents. This technical guide provides a comprehensive

overview of the known physicochemical properties of Guignardone K, details generalized

experimental protocols for its study, and discusses its biological significance.

It is important to note that while Guignardone K was first reported in the Journal of Natural

Products in 2015, the full-text of this primary literature was not accessible for this review.

Consequently, some specific quantitative data, such as melting point and optical rotation, are

not included. The methodologies and spectral data presented are based on established

principles in natural product chemistry and information available for closely related compounds.

Physicochemical Properties
Guignardone K is a structurally complex molecule, characteristic of meroterpenoids which are

hybrid natural products derived from both polyketide and terpenoid biosynthetic pathways. The

available data on its fundamental physicochemical properties are summarized below.
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Property Value Source

Molecular Formula C₁₇H₂₂O₅ MedchemExpress[1]

Molecular Weight 324.37 g/mol MedchemExpress[1]

Class Meroterpenoid MedchemExpress[1]

Origin
Endophytic fungus Guignardia

sp.
MedchemExpress[1]

Experimental Protocols
The study of novel natural products like Guignardone K involves a multi-step process from

isolation to biological characterization. The following sections outline the standard

methodologies employed.

Isolation and Purification
The isolation of Guignardone K from its fungal source typically follows a standard workflow for

natural product extraction and purification.

Fungal Culture & Fermentation Extraction Purification

Inoculation of Guignardia sp. Solid or Liquid State Fermentation Solvent Extraction
(e.g., Ethyl Acetate) Crude Extract Column Chromatography

(Silica Gel, Sephadex) Fraction Collection High-Performance Liquid
Chromatography (HPLC) Pure Guignardone K

Click to download full resolution via product page

Figure 1: Generalized workflow for the isolation and purification of Guignardone K.

Structural Elucidation
The determination of the chemical structure of a purified natural product is accomplished

through a combination of spectroscopic techniques.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine

the exact molecular weight and elemental formula of the compound.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H, ¹³C) and 2D (COSY, HSQC,

HMBC) NMR experiments are crucial for elucidating the carbon skeleton and the connectivity

of protons and carbons, ultimately defining the molecule's constitution and relative

stereochemistry.

Infrared (IR) Spectroscopy: IR spectroscopy helps in identifying the functional groups

present in the molecule, such as hydroxyl (-OH) and carbonyl (C=O) groups.

Ultraviolet-Visible (UV-Vis) Spectroscopy: This technique is used to identify the presence of

chromophores within the molecule.

Antifungal Activity Assay
The antifungal activity of Guignardone K is typically quantified by determining its Minimum

Inhibitory Concentration (MIC) against various fungal strains. The broth microdilution method is

a standard protocol.
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Preparation

Incubation

Data Analysis

Prepare serial dilutions
of Guignardone K in a
96-well microtiter plate

Add standardized fungal
inoculum to each well

Include positive (no drug)
and negative (no inoculum)

controls

Incubate plates at a
specific temperature

(e.g., 35°C) for 24-48 hours

Visually or spectrophotometrically
determine fungal growth

MIC is the lowest concentration
with no visible growth
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Figure 2: Standard workflow for determining the Minimum Inhibitory Concentration (MIC).

Biological Activity and Signaling Pathways
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Guignardone K has been identified as having antifungal activity[1]. Meroterpenoids as a class

exhibit a wide array of biological functions, including cytotoxic, anti-inflammatory, and

antimicrobial activities. The precise mechanism of action and the specific signaling pathways

affected by Guignardone K have not been extensively reported in publicly accessible

literature.

Research into the mechanisms of other antifungal agents suggests that they can act on various

cellular targets, including the cell wall, the cell membrane, or specific enzymes involved in

essential metabolic pathways. For instance, some antifungal compounds disrupt the integrity of

the fungal cell membrane by interfering with ergosterol synthesis. Further research is required

to determine if Guignardone K operates through a similar or a novel mechanism. Elucidating

the specific molecular targets and signaling pathways modulated by Guignardone K will be

critical for its future development as a therapeutic agent.

Conclusion
Guignardone K is a promising meroterpenoid natural product with demonstrated antifungal

activity. While detailed physicochemical data from its primary literature remains to be fully

analyzed in a broader context, the general methodologies for its isolation, characterization, and

biological evaluation are well-established. Future research should focus on elucidating its

precise mechanism of action, identifying its molecular targets, and exploring its potential for

synergistic effects with other antifungal drugs. Such studies will be instrumental in unlocking

the full therapeutic potential of this intriguing natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b12414345#physicochemical-properties-
of-guignardone-k]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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